4-Methylisoxazolidine hydrochloride

• IUPAC Name: 4-methyl-1,2-oxazolidine;hydrochloride
• InChI: InChI=1S/C4H9NO.ClH/c1-4-2-5-6-3-4;/h4-5H,2-3H2,1H3;1H
• InChI Key: AOMXCHKZPMXENB-UHFFFAOYSA-N
• Canonical SMILES: CC1CNOC1.Cl
• Molecular Formula: C4H10ClNO
• Molecular Weight: 123.58 g/mol
• CAS No.: 2009011-63-4

Description

4-Methylisoxazolidine hydrochloride is a useful research compound. Its molecular formula is C4H10ClNO and its molecular weight is 123.58. The purity is usually 95%.
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Scientific Research Applications

Green Synthesis of Isoxazoles and Their Applications

• Anticancer and Electrochemical Properties : A study by Badiger, Khatavi, and Kamanna (2022) demonstrated the green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones, highlighting their significant anticancer activity against lung cancer cells and their potential as antioxidant agents due to their electrochemical behavior. This indicates a promising avenue for developing novel drug-like candidates using isoxazole derivatives (Badiger, Khatavi, & Kamanna, 2022).

Novel Synthesis Methods

• Cyclization Products of Ketoxime : Research by Uncuţa et al. (2003) explored the cyclization of oxime derivatives, leading to stable 3,5,5-trisubstituted 3-isoxazolidinol and bridged bicycle compounds. This work provides insights into the synthesis of complex structures from simpler precursors, demonstrating the versatility of isoxazolines in synthesis (Uncuţa et al., 2003).

Biological and Medicinal Applications

• High Cytostatic Activity : A study by Janecki et al. (2006) introduced 4-methylideneisoxazolidin-5-ones as a new class of compounds with high cytostatic activity against leukemia cell lines. This research opens pathways for developing new therapeutic agents based on the isoxazolidine structure (Janecki et al., 2006).

Anticorrosion Properties

• Anticorrosion Agent for Carbon Steel : Alhaffar et al. (2019) investigated the potential of a synthesized isoxazolidine derivative as an anticorrosion agent for carbon steel in an acid environment. The study not only emphasized the compound's green (environmentally friendly) attributes but also its effectiveness in protecting steel against corrosion, showcasing the practical applications of isoxazolidines in materials science (Alhaffar et al., 2019).

Antimicrobial Activity

• Antibacterial and Antifungal Properties : Banpurkar, Wazalwar, and Perdih (2018) synthesized azo dyes from 3-methyl-4H-isoxazol-5-one and studied their antibacterial and antifungal activities. The compounds showed notable activity against Staphylococcus aureus and Candida albicans, indicating the potential for isoxazoline derivatives in developing new antimicrobial agents (Banpurkar, Wazalwar, & Perdih, 2018).